Cas no 55138-52-8 (Phenol,2-[(dimethylamino)methyl]-4-isononyl-)

Phenol,2-[(dimethylamino)methyl]-4-isononyl- structure
55138-52-8 structure
Product Name:Phenol,2-[(dimethylamino)methyl]-4-isononyl-
CAS No:55138-52-8
MF:C18H31NO
MW:277.444845438004
CID:370701
PubChem ID:6453136
Update Time:2025-04-19

Phenol,2-[(dimethylamino)methyl]-4-isononyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-[(dimethylamino)methyl]-4-isononyl-
    • 2-[(dimethylamino)methyl]-4-(7-methyloctyl)phenol
    • 2-[(dimethylamino)methyl]-4-isononylphenol
    • 2-((Dimethylamino)methyl)-4-isononylphenol
    • DTXSID30203648
    • 2-dimethyl-aminomethyl-4-isononylphenol
    • SCHEMBL10704495
    • NS00033245
    • 55138-52-8
    • EINECS 259-495-9
    • Inchi: 1S/C18H31NO/c1-15(2)9-7-5-6-8-10-16-11-12-18(20)17(13-16)14-19(3)4/h11-13,15,20H,5-10,14H2,1-4H3
    • InChI Key: NOKHOJCRNXGBQS-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CN(C)C)CCCCCCC(C)C

Computed Properties

  • Exact Mass: 277.24073
  • Monoisotopic Mass: 277.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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